4-[1-(Hydroxymethyl)cyclopropyl]phenol
Overview
Description
“4-[1-(Hydroxymethyl)cyclopropyl]phenol” is a chemical compound with the molecular formula C10H12O2 . It is a derivative of phenol, where a hydroxymethyl cyclopropyl group is attached to the 4th position of the phenol .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a phenol group and a hydroxymethyl cyclopropyl group . The hydroxymethyl cyclopropyl group is attached to the 4th position of the phenol .Scientific Research Applications
Catalytic Synthesis Enhancements
4-(Hydroxymethyl)phenol has been synthesized from phenol and formaldehyde using hydroxypropyl cyclodextrins (HP-CyDs) as catalysts. This method significantly increases the selectivity for 4-(Hydroxymethyl)phenol, enhancing its production rate compared to other by-products (Komiyama, 1989). Further research showed that β-cyclodextrins (β-CyDs) modified with quaternary ammonium, glucose, and maltose residues could increase the yield of 4-(Hydroxymethyl)phenol, demonstrating the impact of cyclodextrin modification on catalytic activity (Morozumi, Uetsuka, Komiyama, & Pitha, 1991).
Synthesis of Cyclopropyl Derivatives
Cyclopropyl derivatives, including 4-[1-(Hydroxymethyl)cyclopropyl]phenol, are synthesized in reactions involving cyclopropylation. A study demonstrated a copper-catalyzed Chan-Lam cyclopropylation reaction using potassium cyclopropyl trifluoroborate, which efficiently produces cyclopropyl aryl ethers and cyclopropyl amine derivatives (Derosa et al., 2018).
Oxidation Mechanisms and Derivatives Synthesis
The base-catalyzed autooxidation mechanism of phenol derivatives, including cyclopropyl phenols, was explored to understand the formation of phenoxyl radicals and subsequent products (Lee, Son, Jung, Song, & Ham, 2005). Additionally, the oxidation of 4-(hydroxymethyl)phenols using H2O2 has been investigated for the preparation of para-spiroepoxydienones, a critical step in the synthesis of complex organic compounds (McLaughlin, Massolo, Cope, & Johnson, 2019).
Properties
IUPAC Name |
4-[1-(hydroxymethyl)cyclopropyl]phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c11-7-10(5-6-10)8-1-3-9(12)4-2-8/h1-4,11-12H,5-7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPUJKUZTZKGUSG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CO)C2=CC=C(C=C2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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